Cas no 17280-49-8 (4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid)

• Product Name: 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid
• CAS No: 17280-49-8
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 87820
• PubChem ID: 785470
• Update Time: 2025-06-13

4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid
• N-(4-Iodophenyl)maleamic acid
• ASISCHEM Z39067
• 3-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLICACID
• (E)-4-(4-iodoanilino)-4-oxobut-2-enoic acid
• NSC-158441
• 5X-0834
• (2E)-3-[(4-iodophenyl)carbamoyl]prop-2-enoic acid
• A881841
• (E)-4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid
• AE-848/00867020
• 3-[(4-IODOPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• 200706-68-9
• NSC158441
• SR-01000307345
• CS-0336563
• 4-(4-iodoanilino)-4-oxo-2-butenoic acid
• 17280-49-8
• SR-01000307345-1
• (E)-4-(4-iodoanilino)-4-oxo-2-butenoic acid
• AKOS002682001
• 4-(4-iodoanilino)-4-oxobut-2-enoic acid
• 4'-IODOMALEANILIC ACID

• MDL： MFCD00020473
• Inchi： 1S/C10H8INO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)/b6-5+
• InChI Key： KSVGHDGDESFZOK-AATRIKPKSA-N
• SMILES： IC1C=CC(=CC=1)NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 316.95500
• Monoisotopic Mass: 316.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.911g/cm3
• Melting Point: 193-194°C
• Boiling Point: 495.3ºC at 760mmHg
• Flash Point: 253.3ºC
• Refractive Index: 1.703
• PSA: 66.40000
• LogP: 1.94350
• Solubility: Uncertain
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid

Comprehensive Overview of 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid (CAS No. 17280-49-8)

4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid (CAS No. 17280-49-8) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique iodophenyl and oxobut-2-enoic acid functional groups, has garnered attention for its potential in drug development and biochemical studies. Its molecular structure, combining an iodine-substituted phenyl ring with a conjugated enoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid has increased due to its role in targeting specific biochemical pathways. Researchers are particularly interested in its potential as a tyrosine kinase inhibitor or as a precursor for anti-inflammatory agents. The compound's iodine atom enhances its reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend in precision medicine and personalized therapeutics, where customized molecular designs are critical.

The synthesis of CAS No. 17280-49-8 involves multi-step organic reactions, often starting from 4-iodoaniline and maleic anhydride. Its purity and stability are crucial for laboratory and industrial use, prompting advancements in chromatographic purification techniques. Analytical methods such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity, ensuring compliance with research standards.

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Environmental and safety considerations are also paramount when handling 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid. While not classified as hazardous, proper laboratory protocols must be followed to minimize exposure. This aligns with the broader scientific community's focus on green chemistry and sustainable synthesis practices, which aim to reduce waste and improve efficiency.

In conclusion, 4-((4-Iodophenyl)amino)-4-oxobut-2-enoic acid (CAS No. 17280-49-8) is a versatile compound with expanding applications in pharmaceuticals, biochemistry, and material science. Its unique properties and adaptability to modern research trends make it a subject of ongoing exploration. For researchers and suppliers, understanding its synthesis, applications, and safety profile is essential to leveraging its full potential.